Cas no 21541-60-6 (2-Propyn-1-ol,3-phenyl-, 1-(4-methylbenzenesulfonate))

• Product Name: 2-Propyn-1-ol,3-phenyl-, 1-(4-methylbenzenesulfonate)
• CAS No: 21541-60-6
• MF: C₁₆H₁₄O₃S
• MW: 286.345563411713
• CID: 249874
• PubChem ID: 10517333
• Update Time: 2025-09-23

2-Propyn-1-ol,3-phenyl-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol,3-phenyl-, 1-(4-methylbenzenesulfonate)
• 1-(p-Tosyloxy)-3-phenyl-2-propyne
• 3-phenyl-2-propyn-1-ol tosylate
• 3-phenyl-2-propynyl tosylate
• 3-phenylprop-2-yn-1-yl 4-methylbenzenesulfonate
• 3-phenylprop-2-ynyl 4-methylbenzenesulfonate
• phenylpropargyl p-toluenesulfonate
• toluene-4-sulfonic acid 3-phenyl-prop-2-ynyl ester
• EN300-37152953
• toluene-4-sulfonic acid (3-phenyl-2-propyn-1-yl) ester
• SCHEMBL6553349
• 3-phenylprop-2-yn-1-yl 4-methylbenzene-1-sulfonate
• 21541-60-6
• FTUHRUAOAHSJNW-UHFFFAOYSA-N

• Inchi： 1S/C16H14O3S/c1-14-9-11-16(12-10-14)20(17,18)19-13-5-8-15-6-3-2-4-7-15/h2-4,6-7,9-12H,13H2,1H3
• InChI Key： FTUHRUAOAHSJNW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.06600
• Monoisotopic Mass: 286.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 3.83280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters